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Compound of Interest

Compound Name: Tripropylborane

Cat. No.: B075235 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the safe

handling and use of tripropylborane, a pyrophoric reagent. Adherence to these guidelines is

critical to ensure laboratory safety and experimental success.

Introduction to Tripropylborane
Tripropylborane, (C₃H₇)₃B, is a trialkylborane that is highly reactive and pyrophoric, meaning it

can ignite spontaneously upon contact with air.[1] It is a colorless liquid with a characteristic

odor.[1] Due to its reactivity, it is a valuable reagent in organic synthesis, primarily used in

hydroboration reactions, as a reducing agent, and as a radical initiator.[1][2] It is typically

handled as a solution in an inert solvent, such as tetrahydrofuran (THF).

Health and Safety Information
Tripropylborane is a hazardous substance and must be handled with extreme caution.

Pyrophoric Nature: Ignites spontaneously on exposure to air. All handling must be done

under an inert atmosphere (e.g., nitrogen or argon).

Reactivity: Reacts violently with water and other protic solvents.

Toxicity: Irritating to the skin, eyes, and respiratory tract.[1]
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Appropriate PPE must be worn at all times when handling tripropylborane.

PPE Item Specification Rationale

Eye Protection
Chemical splash goggles and

a face shield.

Protects against splashes and

potential explosions.

Hand Protection
Fire-resistant gloves (e.g.,

Nomex®) over nitrile gloves.

Provides both chemical

resistance and protection from

fire.

Body Protection Flame-retardant lab coat.
Protects the body from fire and

chemical splashes.

Footwear Closed-toe shoes. Protects feet from spills.

Engineering Controls
Proper engineering controls are essential for the safe handling of tripropylborane.

Fume Hood: All manipulations must be performed in a certified chemical fume hood.

Glovebox: For procedures requiring a scrupulously inert atmosphere, a glovebox is

recommended.

Inert Gas Setup: A Schlenk line or similar apparatus is required to provide a constant positive

pressure of an inert gas.

Quantitative Data
The following table summarizes key physical and chemical properties of tripropylborane.
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Property Value Reference

Molecular Formula C₉H₂₁B [3]

Molecular Weight 140.07 g/mol [1][4]

Appearance Colorless liquid [1][2]

Density 0.7204 g/cm³ [1]

Melting Point -56 °C [1]

Boiling Point 159 °C [1]

Solubility

Soluble in organic solvents

(e.g., hexane, toluene, ether);

insoluble in water.

[2]

Experimental Protocols
The following diagram illustrates the general workflow for safely handling pyrophoric reagents

like tripropylborane.
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General workflow for handling pyrophoric reagents.
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This protocol is adapted from a standard procedure for the hydroboration-oxidation of alkenes

and serves as a representative example of a reaction involving a trialkylborane.[5][6][7][8][9]

Objective: To synthesize 1-octanol from 1-octene.

Materials:

1-Octene

Tripropylborane solution (e.g., 1 M in THF)

Sodium hydroxide (3 M aqueous solution)

Hydrogen peroxide (30% aqueous solution)

Anhydrous diethyl ether

Saturated aqueous sodium chloride (brine)

Anhydrous sodium sulfate

Round-bottom flask, condenser, addition funnel, magnetic stirrer, and other standard

laboratory glassware.

Procedure:

Reaction Setup:

All glassware must be oven-dried and assembled while hot under a stream of inert gas

(nitrogen or argon).

Equip a round-bottom flask with a magnetic stir bar, a septum, and an inert gas inlet.

Place the flask in an ice-water bath.

Hydroboration:

Under a positive pressure of inert gas, add 1-octene (1 equivalent) to the reaction flask via

syringe.
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Slowly add the tripropylborane solution (0.34 equivalents) to the stirred solution of 1-

octene over 10-15 minutes, maintaining the temperature below 5 °C.

After the addition is complete, remove the ice bath and allow the reaction mixture to warm

to room temperature. Stir for 1-2 hours.

Oxidation:

Cool the reaction mixture back to 0 °C in an ice-water bath.

Slowly and carefully add the 3 M sodium hydroxide solution (1.1 equivalents) to the flask.

Very slowly, add the 30% hydrogen peroxide solution (1.1 equivalents) dropwise via an

addition funnel. The temperature should be carefully monitored and maintained below 40

°C.

After the addition is complete, remove the ice bath and stir the mixture at room

temperature for at least 1 hour. The mixture may become biphasic.

Work-up:

Transfer the reaction mixture to a separatory funnel.

Separate the organic layer.

Extract the aqueous layer with diethyl ether (3 x 20 mL).

Combine all organic layers and wash with brine (2 x 20 mL).[10]

Dry the combined organic layers over anhydrous sodium sulfate.

Filter the solution and remove the solvent under reduced pressure using a rotary

evaporator.

Purification:

The crude product can be purified by fractional distillation to yield pure 1-octanol.
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Excess or unreacted tripropylborane must be quenched safely before disposal.[11][12][13]

[14][15]

Procedure:

Dilute the tripropylborane solution with an inert, high-boiling point solvent such as toluene

to a concentration of approximately 5-10%.

In a separate flask equipped with a stirrer and under an inert atmosphere, place a suitable

quenching agent such as isopropanol.

Cool the quenching agent in an ice-water bath.

Slowly add the diluted tripropylborane solution to the quenching agent dropwise with

vigorous stirring.

After the addition is complete, allow the mixture to slowly warm to room temperature and stir

for several hours.

Once the reaction has ceased, slowly add water to quench any remaining reactive species.

The resulting solution can then be disposed of as hazardous waste according to institutional

guidelines.[16][17]

Signaling Pathways and Logical Relationships
The following diagram illustrates the key steps in the hydroboration-oxidation of an alkene.
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Hydroboration-oxidation reaction pathway.

These application notes and protocols are intended as a guide for trained laboratory personnel.

Always consult the Safety Data Sheet (SDS) for tripropylborane and follow all institutional

safety procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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